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An In-depth Exploration of Dipeptidyl Peptidase 7 (DPP7) Expression Patterns Across Human
Tissues, Methodologies for its Detection, and its Role in Key Signaling Pathways.

This technical guide provides a comprehensive overview of the expression patterns of
Dipeptidyl Peptidase 7 (DPP7) in various human tissues. Tailored for researchers, scientists,
and drug development professionals, this document synthesizes quantitative data, details
experimental protocols for DPP7 detection, and visualizes its involvement in critical signaling
pathways.

Quantitative Expression Analysis of DPP7

DPP7, also known as Dipeptidyl Peptidase Il (DPPII) or Quiescent Cell Proline Dipeptidase
(QPP), is an intracellular serine protease. Understanding its expression levels across different
tissues is crucial for elucidating its physiological functions and its potential as a therapeutic
target.

MRNA Expression Levels
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Transcriptomic data from the Genotype-Tissue Expression (GTEX) project provides a broad
overview of DPP7 gene expression across a wide array of human tissues. The data, measured
in Transcripts Per Million (TPM), indicates varying levels of DPP7 mRNA, suggesting tissue-
specific roles.

© 2026 BenchChem. All rights reserved. 2/19 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Tissue Median TPM
Brain - Cerebellum 25.8
Pituitary 24.1
Brain - Frontal Cortex (BA9) 19.5
Testis 18.9
Adrenal Gland 175
Thyroid 16.8
Lung 15.2
Spleen 14.9
Prostate 14.5
Kidney - Cortex 13.7
Small Intestine - Terminal lleum 12.9
Colon - Transverse 12.1
Heart - Atrial Appendage 11.8
Esophagus - Mucosa 115
Stomach 11.2
Liver 10.9
Skin - Sun Exposed (Lower leg) 9.8
Pancreas 9.5
Muscle - Skeletal 8.7
Adipose - Subcutaneous 8.1
Whole Blood 7.6

Data sourced from the GTEx Portal.[1][2][3] TPM values are approximate medians and serve
for comparative purposes.
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Protein Expression Levels

Proteomic analyses provide a direct measure of the functional molecules within a cell. Data
from mass spectrometry-based proteomics databases, such as ProteomicsDB and PaxDb,
offer insights into DPP7 protein abundance across various human tissues.[4][5][6][7][8] These
studies indicate that DPP7 is a ubiquitously expressed protein, with cytoplasmic localization in
most tissues.[9]
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Protein abundance is a relative measure compiled from various proteomics datasets.[10][11]
[12] Immunohistochemistry data is based on qualitative assessments from The Human Protein
Atlas.

Experimental Protocols for DPP7 Detection

Accurate and reliable detection of DPP7 is fundamental for research and clinical applications.
The following sections provide detailed methodologies for immunohistochemistry and Western
blotting.

Immunohistochemistry (IHC) Protocol for Paraffin-
Embedded Tissues

This protocol outlines the steps for detecting DPP7 protein in formalin-fixed, paraffin-embedded
(FFPE) human tissue sections.[9][13][14][15][16]

2.1.1. Reagents and Materials

Xylene

Ethanol (100%, 95%, 80%, 70%)

Deionized water

Phosphate-Buffered Saline (PBS)
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» Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

e Hydrogen Peroxide (3%)

» Blocking Buffer (e.g., 5% normal goat serum in PBS)

e Primary Antibody: Anti-DPP7 antibody

e Secondary Antibody: HRP-conjugated anti-rabbit/mouse 1gG

« DAB (3,3'-Diaminobenzidine) substrate kit

o Hematoxylin

e Mounting Medium

2.1.2. Procedure

o Deparaffinization and Rehydration:

[¢]

Immerse slides in xylene (2 changes, 5 minutes each).[15]

o Immerse in 100% ethanol (2 changes, 3 minutes each).

o Immerse in 95% ethanol (1 change, 3 minutes).

o Immerse in 80% ethanol (1 change, 3 minutes).

o Immerse in 70% ethanol (1 change, 3 minutes).

o Rinse with deionized water.

e Antigen Retrieval:

o Immerse slides in Antigen Retrieval Buffer and heat to 95-100°C for 10-20 minutes.[9]

o Allow slides to cool to room temperature.

o Rinse with PBS (3 changes, 5 minutes each).
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Peroxidase Blocking:

o Incubate slides with 3% hydrogen peroxide for 10 minutes to block endogenous
peroxidase activity.

o Rinse with PBS (3 changes, 5 minutes each).

Blocking:

o Incubate slides with Blocking Buffer for 1 hour at room temperature.

Primary Antibody Incubation:

o Dilute the anti-DPP7 primary antibody in blocking buffer to its optimal concentration.
o Incubate slides with the primary antibody overnight at 4°C in a humidified chamber.
Secondary Antibody Incubation:

o Rinse with PBS (3 changes, 5 minutes each).

o Incubate slides with the HRP-conjugated secondary antibody for 1 hour at room
temperature.

Detection:

o Rinse with PBS (3 changes, 5 minutes each).

o Incubate slides with DAB substrate solution until the desired brown color develops.[9]
o Rinse with deionized water.

Counterstaining:

o Counterstain with hematoxylin for 1-2 minutes.[9]

o Rinse with deionized water.

Dehydration and Mounting:
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o Dehydrate slides through graded ethanol solutions (70%, 80%, 95%, 100%).[9]

o Clear in xylene and mount with mounting medium.[9]
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Immunohistochemistry (IHC) Workflow

Western Blot Protocol

This protocol details the detection of DPP7 in protein lysates from cells or tissues.[4][5][16][17]
[18]

2.2.1. Reagents and Materials

Lysis Buffer (e.g., RIPA buffer with protease inhibitors)
o BCA Protein Assay Kit

o Laemmli Sample Buffer

o SDS-PAGE gels

e Running Buffer

o Transfer Buffer

o PVDF or Nitrocellulose membrane

» Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary Antibody: Anti-DPP7 antibody
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e Secondary Antibody: HRP-conjugated anti-rabbit/mouse 1gG

e Chemiluminescent Substrate (ECL)

o Tris-Buffered Saline with Tween-20 (TBST)

2.2.2. Procedure

e Sample Preparation:

o Lyse cells or homogenize tissue in Lysis Buffer on ice.

o Centrifuge to pellet cellular debris and collect the supernatant.

o Determine protein concentration using a BCA assay.

o Mix protein lysate with Laemmli Sample Buffer and heat at 95-100°C for 5 minutes.

SDS-PAGE:

o Load equal amounts of protein (20-30 pg) per lane of an SDS-PAGE gel.

o Run the gel until the dye front reaches the bottom.

Protein Transfer:

o Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[18]

Blocking:

o Incubate the membrane in Blocking Buffer for 1 hour at room temperature with gentle
agitation.[17]

Primary Antibody Incubation:

o Dilute the anti-DPP7 primary antibody in blocking buffer.

o Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[4]
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e Secondary Antibody Incubation:
o Wash the membrane with TBST (3 changes, 10 minutes each).[18]

o Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room
temperature.[18]

e Detection:
o Wash the membrane with TBST (3 changes, 10 minutes each).[18]

o Incubate the membrane with chemiluminescent substrate (ECL) according to the
manufacturer's instructions.

o Image the blot using a chemiluminescence detection system.
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DPP7 in Signaling Pathways

DPP7 plays significant roles in cellular processes, including lymphocyte survival and the tumor

microenvironment.

Regulation of Lymphocyte Quiescence and Apoptosis

In quiescent lymphocytes, DPP7 is involved in maintaining the resting state. Inhibition of DPP7
in these cells leads to inappropriate cell cycle entry and subsequent apoptosis.[19][20] This
process is characterized by the degradation of cell cycle inhibitors p27 and p130, and the
upregulation of the proto-oncogene c-Myc.[19]

© 2026 BenchChem. All rights reserved. 13/19 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2991601/
https://pubmed.ncbi.nlm.nih.gov/20817072/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2991601/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quiescent Lymphocyte

DPP7 (Active) DPP7 Inhibitor

DPP7 Inhibition

AU DPP7 (Inhibited)

p27 / p130
(Degraded)

emoves inhibition

c-Myc
(Upregulated)

Quiescence Maintained

Apoptosis

Click to download full resolution via product page

DPP7's Role in Lymphocyte Apoptosis
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Promotion of an Immunosuppressive Tumor
Microenvironment

In the context of cancer, particularly colorectal cancer, DPP7 is highly expressed in tumor-
associated macrophages (TAMs).[21][22] DPP7 promotes fatty acid oxidation (FAO) in these
cells by interacting with and stabilizing Carnitine Palmitoyltransferase 1A (CPT1A), a key
enzyme in FAO.[21][23][24][25][26] This metabolic reprogramming towards FAO induces an
M2-like immunosuppressive phenotype in TAMs, leading to the suppression of anti-tumor
Immune responses.[21][27] Additionally, DPP7 has been shown to interact with and stabilize
Glutathione Peroxidase 4 (GPX4), a key regulator of ferroptosis, further contributing to tumor

cell survival.[28]
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DPP7 Signaling in the Tumor Microenvironment
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This technical guide provides a detailed examination of DPP7 expression across human
tissues, offering valuable quantitative data for comparative analysis. The provided experimental
protocols serve as a robust starting point for researchers aiming to detect and quantify DPP7 in
their own studies. Furthermore, the visualization of DPP7's role in key signaling pathways
highlights its importance in both normal physiology and disease, particularly in immunology and
oncology. This comprehensive resource is intended to facilitate further research into the
multifaceted functions of DPP7 and its potential as a therapeutic target.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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